BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Potential Precursors and
Synthesis of N-nitroso-desmethyl-citalopram

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: N-nitroso-desmethyl-citalopram
Cat. No.: B15816064
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-nitroso-desmethyl-citalopram is a nitrosamine drug substance-related impurity (NDSRI) of
citalopram, a widely prescribed selective serotonin reuptake inhibitor (SSRI). The presence of
nitrosamine impurities in pharmaceutical products is a significant concern for regulatory bodies
and manufacturers due to their potential carcinogenic properties.[1][2] This technical guide
provides an in-depth overview of the potential precursors and synthetic pathways leading to the
formation of N-nitroso-desmethyl-citalopram. It includes detailed experimental protocols for
the synthesis of its key precursor, N-desmethyl-citalopram, and a general procedure for the
subsequent nitrosation reaction. This document is intended to support research, development,
and quality control activities aimed at understanding and mitigating the risks associated with
this impurity.

Core Concepts of NDSRI Formation

Nitrosamine impurities, including N-nitroso-desmethyl-citalopram, typically form from the
reaction of a secondary or tertiary amine with a nitrosating agent.[1][2] The formation of these
impurities can occur during the synthesis of the active pharmaceutical ingredient (API), during

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b15816064#bc-rfq
https://www.benchchem.com/product/b15816064/docs?utm_src=pdf-body#technical-guide-potential-precursors-and-synthesis-of-n-nitroso-desmethyl-citalopram
https://www.researchgate.net/figure/Synthesis-of-N-nitrosamine-impurity-N-2-hydroxyethyl-N-phenylnitrous-amide_fig4_357808493
https://resolvemass.ca/ndsri-impurity-synthesis/
https://www.benchchem.com/product/b15816064/docs?utm_src=pdf-body#technical-guide-potential-precursors-and-synthesis-of-n-nitroso-desmethyl-citalopram
https://www.benchchem.com/product/b15816064/docs?utm_src=pdf-body#technical-guide-potential-precursors-and-synthesis-of-n-nitroso-desmethyl-citalopram
https://www.researchgate.net/figure/Synthesis-of-N-nitrosamine-impurity-N-2-hydroxyethyl-N-phenylnitrous-amide_fig4_357808493
https://resolvemass.ca/ndsri-impurity-synthesis/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15816064?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

the formulation of the drug product, or even during storage.[2] The key factors influencing the
formation of nitrosamines are the presence of a nitrosatable amine, a nitrosating agent, and
favorable reaction conditions, such as acidic pH.[1]

Precursors to N-nitroso-desmethyl-citalopram

The primary precursor for the formation of N-nitroso-desmethyl-citalopram is N-desmethyl-
citalopram. This compound is the major metabolite of citalopram and can also be present as a
process-related impurity in the citalopram APL.[3] The secondary amine moiety in N-desmethyl-
citalopram is susceptible to nitrosation.

The nitrosating agent is typically nitrous acid (HNO2z), which is formed in situ from nitrite salts
(e.g., sodium nitrite) under acidic conditions. Nitrite impurities can be found in various
excipients and reagents used in the manufacturing process.

Synthetic Pathways

The synthesis of N-nitroso-desmethyl-citalopram can be conceptually divided into two main
stages:

» Formation of the Precursor: Synthesis or presence of N-desmethyl-citalopram.

» Nitrosation Reaction: Conversion of N-desmethyl-citalopram to N-nitroso-desmethyl-
citalopram.

The overall synthetic pathway is illustrated in the diagram below.

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://resolvemass.ca/ndsri-impurity-synthesis/
https://www.researchgate.net/figure/Synthesis-of-N-nitrosamine-impurity-N-2-hydroxyethyl-N-phenylnitrous-amide_fig4_357808493
https://www.benchchem.com/product/b15816064/docs?utm_src=pdf-body#technical-guide-potential-precursors-and-synthesis-of-n-nitroso-desmethyl-citalopram
https://www.benchchem.com/product/b15816064/docs?utm_src=pdf-body#technical-guide-potential-precursors-and-synthesis-of-n-nitroso-desmethyl-citalopram
https://en.wikipedia.org/wiki/Desmethylcitalopram
https://www.benchchem.com/product/b15816064/docs?utm_src=pdf-body#technical-guide-potential-precursors-and-synthesis-of-n-nitroso-desmethyl-citalopram
https://www.benchchem.com/product/b15816064/docs?utm_src=pdf-body#technical-guide-potential-precursors-and-synthesis-of-n-nitroso-desmethyl-citalopram
https://www.benchchem.com/product/b15816064/docs?utm_src=pdf-body#technical-guide-potential-precursors-and-synthesis-of-n-nitroso-desmethyl-citalopram
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15816064?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Citalopram

N-demethylation

(N-Desmethyl-citalopram)
Nitrosation
C\I—nitroso-desmethyl—citalopram)

Click to download full resolution via product page

Nitrosating Agent
(e.g., NaNO2, H+)

Caption: Overall synthetic pathway to N-nitroso-desmethyl-citalopram.

Data Presentation

The following table summarizes the key compounds involved in the synthesis of N-nitroso-
desmethyl-citalopram.
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Compound

Chemical Name

Molecular Formula

Molecular Weight (
g/mol )

Citalopram

1-[3-
(dimethylamino)propyl
]-1-(4-
fluorophenyl)-1,3-
dihydro-2-benzofuran-

5-carbonitrile

C20H21FN20

324.4

N-Desmethyl-

citalopram

1-[3-

(methylamino)propyl]-
1-(4-fluorophenyl)-1,3-
dihydro-2-benzofuran-

5-carbonitrile

C19H19FN20

310.4

N-nitroso-desmethyl-

citalopram

N-[3-[5-cyano-1-(4-
fluorophenyl)-3H-2-
benzofuran-1-
yl]propyl]-N-
methylnitrous amide

C19H18FN302

339.4

Experimental Protocols
Synthesis of N-desmethyl-citalopram from Citalopram

This protocol describes an efficient method for the N-demethylation of citalopram to yield N-

desmethyl-citalopram.

Reaction Scheme:
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Caption: Reaction scheme for the synthesis of N-desmethyl-citalopram.

Materials and Reagents:

o Citalopram

e 1-chloroethyl chloroformate

e Methanol

o Ethyl acetate

e Ammonium hydroxide solution

e Brine

e Sodium sulfate

e 1 N Sodium hydroxide

e Tetrahydrofuran (THF)
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Procedure:

» Free Base Extraction: Citalopram hydrobromide is dissolved in ethyl acetate, and dilute
ammonium hydroxide is added. The ethyl acetate layer is separated, washed with brine,
dried over sodium sulfate, and concentrated under vacuum to yield the free base of
citalopram.

o Carbamate Formation: The citalopram free base is dissolved in 1-chloroethyl chloroformate.

The reaction mixture is heated at 130°C for 6 hours. After cooling to room temperature, the
mixture is concentrated under vacuum.

o Hydrolysis: The resulting residue is taken up in methanol and refluxed for 5 hours. The
solvent is then evaporated, and the residue is dried under vacuum.

 Purification: The crude product, which may contain a methyl ester by-product, is dissolved in

THF. 1 N Sodium hydroxide is added to convert the ester to its carboxylate salt. The mixture

is then purified by column chromatography to yield pure N-desmethyl-citalopram.

Quantitative Data:

Parameter Value

Yield 87%

General Protocol for the Nitrosation of N-desmethyl-
citalopram

The following is a general procedure for the nitrosation of a secondary amine, which can be
adapted for the synthesis of N-nitroso-desmethyl-citalopram. Note: This is a generalized
protocol, and optimization may be required.

Reaction Workflow:
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Caption: General workflow for the nitrosation of N-desmethyl-citalopram.

Materials and Reagents:
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e N-desmethyl-citalopram

e Sodium nitrite

o Hydrochloric acid (or another suitable acid)

o Asuitable solvent (e.g., water, methanol)

e An organic solvent for extraction (e.g., dichloromethane, ethyl acetate)
e Sodium bicarbonate solution

e Brine

e Anhydrous sodium sulfate

Procedure:

» Dissolution and Acidification: N-desmethyl-citalopram is dissolved in a suitable solvent, and
the solution is cooled to 0-5°C in an ice bath. An aqueous solution of hydrochloric acid is
added to acidify the mixture.

» Addition of Nitrosating Agent: A solution of sodium nitrite in water is added dropwise to the
cooled, stirred reaction mixture, maintaining the temperature between 0-5°C.

e Reaction: The reaction is stirred at low temperature for a specified period (e.g., 1-3 hours),
and the progress is monitored by a suitable analytical technique (e.g., TLC or LC-MS).

» Work-up: The reaction is quenched by the addition of a base, such as sodium bicarbonate
solution, to neutralize the excess acid. The aqueous layer is extracted with an organic
solvent. The combined organic layers are washed with brine, dried over anhydrous sodium
sulfate, and the solvent is removed under reduced pressure.

 Purification: The crude product is purified by column chromatography on silica gel to afford
N-nitroso-desmethyl-citalopram.

Conclusion
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The formation of N-nitroso-desmethyl-citalopram is a potential risk in the manufacturing and
storage of citalopram-containing drug products. Understanding the synthetic pathways and the
precursors involved is crucial for developing effective control strategies. The primary precursor,
N-desmethyl-citalopram, can be synthesized from citalopram via N-demethylation. The
subsequent nitrosation of this secondary amine in the presence of a nitrosating agent leads to
the formation of the N-nitroso impurity. The experimental protocols provided in this guide serve
as a basis for further research and for the preparation of analytical standards to support the
development of sensitive methods for the detection and quantification of this potential
genotoxic impurity. Continuous vigilance, robust analytical testing, and a thorough
understanding of the chemical processes are essential to ensure the safety and quality of
pharmaceutical products.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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